Cas no 50262-49-2 (Butanoic acid,4-formylphenyl ester)
50262-49-2 structure
Product Name:Butanoic acid,4-formylphenyl ester
CAS No:50262-49-2
MF:C11H12O3
MW:192.211183547974
MDL:MFCD00021058
CID:371620
PubChem ID:123520
Update Time:2025-04-19
Butanoic acid,4-formylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-formylphenyl ester
- (4-formylphenyl) butanoate
- P-BUTYRYLOXYBENZALDEHYDE
- P-FORMYLPHENYL BUTYRATE ---INTERMEDIATE FOR LIQUID CRYSTALS---
- 4-butyroxybenzaldehyde
- 4-Butyryloxybenzaldehyde
- 4-ethylacetoxy benzaldehyde
- 4-formylphenyl butanoate
- 4-Formylphenyl butyrate
- P-ButyrYl-Oxybenzaldehyde
- MFCD00021058
- 50262-49-2
- DTXSID5068528
- DAFTVVBQFUITOL-UHFFFAOYSA-N
- AKOS006242758
- FT-0639892
- A828036
- p-Formylphenyl Butyrate
- Butanoic acid, 4-formylphenyl ester
- SCHEMBL1665645
- 4-Formylphenyl butyrate #
-
- MDL: MFCD00021058
- Inchi: 1S/C11H12O3/c1-2-3-11(13)14-10-6-4-9(8-12)5-7-10/h4-8H,2-3H2,1H3
- InChI Key: DAFTVVBQFUITOL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)C(CCC)=O
Computed Properties
- Exact Mass: 192.07900
- Monoisotopic Mass: 192.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 2
Experimental Properties
- Density: 1.119
- Boiling Point: 304.5°C at 760 mmHg
- Flash Point: 132.8°C
- Refractive Index: 1.536
- PSA: 43.37000
- LogP: 2.20460
Butanoic acid,4-formylphenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB357748-10 g |
p-Butyryloxybenzaldehyde; . |
50262-49-2 | 10 g |
€158.20 | 2023-07-19 | ||
| abcr | AB357748-25 g |
p-Butyryloxybenzaldehyde; . |
50262-49-2 | 25 g |
€274.20 | 2023-07-19 | ||
| abcr | AB357748-10g |
p-Butyryloxybenzaldehyde; . |
50262-49-2 | 10g |
€158.20 | 2025-02-19 | ||
| abcr | AB357748-25g |
p-Butyryloxybenzaldehyde; . |
50262-49-2 | 25g |
€274.20 | 2025-02-19 | ||
| 1PlusChem | 1P00D8Z3-10g |
P-BUTYRYLOXYBENZALDEHYDE |
50262-49-2 | 10g |
$127.00 | 2025-02-26 | ||
| 1PlusChem | 1P00D8Z3-25g |
P-BUTYRYLOXYBENZALDEHYDE |
50262-49-2 | 25g |
$214.00 | 2025-02-26 | ||
| A2B Chem LLC | AG17359-10g |
P-BUTYRYLOXYBENZALDEHYDE |
50262-49-2 | 10g |
$118.00 | 2024-04-19 | ||
| A2B Chem LLC | AG17359-25g |
P-BUTYRYLOXYBENZALDEHYDE |
50262-49-2 | 25g |
$195.00 | 2024-04-19 |
Butanoic acid,4-formylphenyl ester Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
50262-49-2 (Butanoic acid,4-formylphenyl ester) Related Products
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- 117846-66-9(Methyl 4-(4-formylphenoxy)butanoate)
- 92991-64-5(Butanoic acid, 4-(4-formylphenoxy)-, ethyl ester)
- 50433-83-5(Octanoic acid,4-formylphenyl ester)
- 50262-50-5(4-formylphenyl pentanoate)
- 33454-12-5(Butanedioic acid, mono(4-carboxyphenyl) ester)
- 16093-57-5(Butanedioic acid, bis(4-methylphenyl) ester)
- 492994-32-8(Butanedioic acid, mono(4-formylphenyl) ester)
- 50262-51-6(4-formylphenyl hexanoate)
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